Cas no 5555-22-6 (N-Benzylaspartic Acid)

• Product Name: N-Benzylaspartic Acid
• CAS No: 5555-22-6
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• MDL: MFCD00020501
• CID: 370654
• PubChem ID: 21714
• Update Time: 2025-06-08

N-Benzylaspartic Acid Chemical and Physical Properties

Names and Identifiers

• Aspartic acid,N-(phenylmethyl)-
• N-BENZYL ASPARTIC ACID
• dl-asparticaci
• N-benzyl-aspartic acid
• N-Benzyl-DL-asparaginsaeure
• N-Benzyl-DL-asparatic acid
• N-benzyl-DL-aspartic acid
• CS-0319832
• DL-Aspartic acid, N-(phenylmethyl)-
• MFCD00020501
• ASPARTIC ACID, N-BENZYL-, DL-
• 91199-26-7
• DTXSID601307665
• (R)-2-(Benzylamino)succinic acid
• N-BenZylaspartic acid (BZl-DL-Asp-OH)
• UNII-2BV23TSD8J
• 5555-22-6
• NSC-60241
• Benzylaspartic acid
• NSC60241
• NSC163081
• NSC-163081
• 2BV23TSD8J
• LS-08653
• A851368
• Q27254535
• 2-(benzylamino)butanedioic acid
• N-benzylaspartic acid
• N-(Phenylmethyl)aspartic acid
• 2-(Benzylamino)succinic acid
• AKOS004912628
• SCHEMBL60483
• DL-N-Benzylaspartic acid
• iem-1770
• EINECS 226-917-8
• NSC 60241
• aspartic acid, N-(phenylmethyl)-
• N-Benzylaspartic Acid

• MDL： MFCD00020501
• Inchi： 1S/C11H13NO4/c13-10(14)6-9(11(15)16)12-7-8-4-2-1-3-5-8/h1-5,9,12H,6-7H2,(H,13,14)(H,15,16)
• InChI Key： RKSKSWSMXZYPFW-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 223.08400
• Monoisotopic Mass: 223.084458
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6
• XLogP3: -1.9

Experimental Properties

• Density: 1.311
• Boiling Point: 376.7 ºC760 mmHg
• Flash Point: 181.6 ºC
• Refractive Index: 1.576
• PSA: 86.63000
• LogP: 1.09500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Benzylaspartic Acid

Professional Introduction to N-Benzylaspartic Acid (CAS No. 5555-22-6)

N-Benzylaspartic acid, a compound with the chemical formula C₉H₁₁NO₄, is a derivative of aspartic acid characterized by the presence of a benzyl group attached to the amino group. This compound has garnered significant attention in the field of pharmaceutical and biochemical research due to its versatile applications. The CAS number 5555-22-6 uniquely identifies this molecule, facilitating precise referencing in scientific literature and industrial processes.

The synthesis of N-Benzylaspartic acid typically involves the benzylation of aspartic acid or its derivatives. This process often employs reagents such as benzyl chloride or benzyl bromide in the presence of a base, such as sodium hydroxide or potassium carbonate, to drive the reaction towards the desired product. The reaction conditions must be carefully controlled to ensure high yield and purity, as side reactions can lead to the formation of impurities that may complicate subsequent applications.

One of the most compelling aspects of N-Benzylaspartic acid is its utility as a building block in the synthesis of more complex molecules. Its structure, featuring both an amino group and a carboxylic acid group, makes it a valuable intermediate in peptide mimetics and other bioactive compounds. Researchers have leveraged this property to develop novel therapeutic agents targeting various biological pathways.

In recent years, N-Benzylaspartic acid has been explored in the context of drug discovery and development. Its ability to mimic natural amino acids while introducing additional functional groups has opened new avenues for designing molecules with enhanced pharmacological properties. For instance, studies have demonstrated its role in creating peptidomimetics that exhibit improved stability and bioavailability compared to their peptide counterparts.

Moreover, N-Benzylaspartic acid has found applications in the field of enzyme inhibition. By serving as a substrate or inhibitor analog, it can provide insights into enzyme mechanisms and aid in the development of enzyme-based therapeutics. Its structural similarity to aspartic acid allows it to interact with enzymes that typically bind this amino acid, making it a valuable tool for mechanistic studies.

The pharmaceutical industry has also shown interest in N-Benzylaspartic acid for its potential use in formulations requiring controlled release mechanisms. Its solubility characteristics and ability to form salts with various cations make it suitable for developing drug delivery systems that can enhance therapeutic efficacy while minimizing side effects.

Recent advancements in computational chemistry have further highlighted the significance of N-Benzylaspartic acid. Molecular modeling studies have revealed its potential as a scaffold for designing molecules with specific binding affinities and selectivities. These studies often involve virtual screening campaigns, where large libraries of compounds are computationally screened to identify candidates with desirable properties.

Another area where N-Benzylaspartic acid has made notable contributions is in the synthesis of chiral compounds. As a racemic mixture or enantiomerically pure form, it can be used to produce enantiomerically enriched derivatives that are crucial for many pharmaceutical applications. The ability to manipulate chirality is essential for developing drugs that interact selectively with biological targets.

The agrochemical sector has also explored the use of N-Benzylaspartic acid as a precursor for developing novel pesticides and herbicides. Its structural features allow it to interfere with essential biological processes in pests while maintaining low toxicity to non-target organisms. This makes it a promising candidate for environmentally friendly agricultural solutions.

In conclusion, N-Benzylaspartic acid (CAS No. 5555-22-6) is a versatile compound with wide-ranging applications in pharmaceuticals, biotechnology, and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules, while its functional properties enable its use in diverse biological assays and drug development strategies. As research continues to uncover new possibilities, the importance of N-Benzylaspartic acid is likely to grow further, solidifying its role as a cornerstone in modern chemical biology.